molecular formula C8H10ClN B8803795 3-(chloromethyl)-2-ethylPyridine

3-(chloromethyl)-2-ethylPyridine

Cat. No.: B8803795
M. Wt: 155.62 g/mol
InChI Key: RQSVSPRYFASNJJ-UHFFFAOYSA-N
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Description

3-(chloromethyl)-2-ethylPyridine is a useful research compound. Its molecular formula is C8H10ClN and its molecular weight is 155.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10ClN

Molecular Weight

155.62 g/mol

IUPAC Name

3-(chloromethyl)-2-ethylpyridine

InChI

InChI=1S/C8H10ClN/c1-2-8-7(6-9)4-3-5-10-8/h3-5H,2,6H2,1H3

InChI Key

RQSVSPRYFASNJJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC=N1)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2-ethyl-3-hydroxymethylpyridine (2.3 g, 16.8 mmol) was dissolved in CH2Cl2 (100 mL) and cooled under nitrogen to 0° C. and thionyl chloride (7.0 mL) was slowly added and the reaction was stirred for 3 hours. The solvent was removed under reduced pressure and the residue was partitioned between CH2Cl2 (100 mL) and saturated aqueous sodium bicarbonate (100 mL). The organic layer was dried with MgSO4, filtered, and the solvent removed under reduced pressure to give the desired 2-ethyl-3-chloromethylpyridine.
Quantity
2.3 g
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reactant
Reaction Step One
Quantity
100 mL
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solvent
Reaction Step One
Quantity
7 mL
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reactant
Reaction Step Two

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